Cas no 21792-53-0 (1,3-Dithiane, 2-butyl-)

• Product name: 1,3-Dithiane, 2-butyl-
• CAS No: 21792-53-0
• MF: C₈H₁₆S₂
• MW: 176.34264
• CID: 1404081
• PubChem ID: 637975

1,3-Dithiane, 2-butyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane, 2-butyl-
• 2-butyl-[1,3]-dithiane
• InChI=1/C8H16S2/c1-2-3-5-8-9-6-4-7-10-8/h8H,2-7H2,1H
• 21792-53-0
• DTXSID70348527
• 2-n-Butyl-1,3-dithiane
• SNFKIFRRRLEODN-UHFFFAOYSA-N
• SCHEMBL9677995
• 2-butyl-1,3-dithiane
• 2-butyl-[1,3]dithiane

• Inchi： InChI=1S/C8H16S2/c1-2-3-5-8-9-6-4-7-10-8/h8H,2-7H2,1H3
• InChI Key： SNFKIFRRRLEODN-UHFFFAOYSA-N
• SMILES： CCCCC1SCCCS1

Computed Properties

• Exact Mass: 176.06948
• Monoisotopic Mass: 176.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 77.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0